2-Cyclopropanecarbonylmorpholine
Overview
Description
2-Cyclopropanecarbonylmorpholine, also known as CCM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a cyclic amide with a morpholine ring and a cyclopropane group attached to it. The compound has been synthesized using various methods and has shown promising results in various scientific applications.
Mechanism of Action
The mechanism of action of 2-Cyclopropanecarbonylmorpholine is not yet fully understood. However, it is believed to inhibit the activity of enzymes involved in cancer cell growth and inflammation. 2-Cyclopropanecarbonylmorpholine has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in cancer cell proliferation. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-Cyclopropanecarbonylmorpholine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-Cyclopropanecarbonylmorpholine also inhibits the production of pro-inflammatory cytokines, reducing inflammation in animal models. It has been shown to have a low toxicity profile and does not exhibit significant side effects.
Advantages and Limitations for Lab Experiments
2-Cyclopropanecarbonylmorpholine has several advantages for lab experiments. It is easy to synthesize and has a high yield and purity. It exhibits low toxicity and does not exhibit significant side effects. However, its solubility in water is limited, which can limit its use in certain experiments. Additionally, its mechanism of action is not yet fully understood, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-Cyclopropanecarbonylmorpholine. One of the significant directions is the study of its potential use as an anticancer agent. Further studies are needed to determine its efficacy in animal models and clinical trials. Another direction is the study of its potential use as an anti-inflammatory agent. The mechanism of action of 2-Cyclopropanecarbonylmorpholine needs to be fully understood to determine its potential use in various applications. Additionally, further studies are needed to determine its solubility in water and its potential use in various lab experiments.
Conclusion:
In conclusion, 2-Cyclopropanecarbonylmorpholine is a chemical compound with unique properties that have gained significant attention in scientific research. It has been synthesized using various methods and has shown promising results in various scientific applications. Its potential use as an anticancer and anti-inflammatory agent has been extensively studied. However, further studies are needed to determine its efficacy in animal models and clinical trials. Its low toxicity profile and easy synthesis make it an attractive compound for future studies.
Scientific Research Applications
2-Cyclopropanecarbonylmorpholine has been extensively studied for its potential applications in scientific research. One of the significant applications of 2-Cyclopropanecarbonylmorpholine is in the field of medicinal chemistry. It has been shown to have promising anticancer activity against various cancer cell lines. 2-Cyclopropanecarbonylmorpholine inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential use as an anti-inflammatory agent. 2-Cyclopropanecarbonylmorpholine inhibits the production of pro-inflammatory cytokines and reduces inflammation in animal models.
properties
IUPAC Name |
cyclopropyl(morpholin-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c10-8(6-1-2-6)7-5-9-3-4-11-7/h6-7,9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKYJGCAZSUHWLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2CNCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401297195 |
Source
|
| Record name | Cyclopropyl-2-morpholinylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401297195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropanecarbonylmorpholine | |
CAS RN |
1228748-76-2 |
Source
|
| Record name | Cyclopropyl-2-morpholinylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228748-76-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclopropyl-2-morpholinylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401297195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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